Cas no 67616-78-8 (Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]-)

Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]- structure
67616-78-8 structure
Product Name:Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]-
CAS No:67616-78-8
MF:C14H13NO5S
MW:307.321722745895
CID:1720310
PubChem ID:777257
Update Time:2025-04-21

Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-methoxy-3-[(phenylamino)sulfonyl]-
    • 4-methoxy-3-(phenylsulfamoyl)benzoic acid
    • Oprea1_644053
    • 67616-78-8
    • SR-01000432408
    • AKOS001632540
    • EU-0071511
    • DTXSID40354630
    • AG-205/11611271
    • SR-01000432408-1
    • Oprea1_101187
    • 3-(anilinosulfonyl)-4-methoxybenzoic acid
    • Inchi: 1S/C14H13NO5S/c1-20-12-8-7-10(14(16)17)9-13(12)21(18,19)15-11-5-3-2-4-6-11/h2-9,15H,1H3,(H,16,17)
    • InChI Key: AFSGAKRBFXDTOA-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=O)O)C=CC=1OC)(NC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 307.05149
  • Monoisotopic Mass: 307.05144369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 92.7
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